Cas no 842123-84-6 (2-(3-chloro-5-fluorophenyl)ethan-1-ol)

• Product Name: 2-(3-chloro-5-fluorophenyl)ethan-1-ol
• CAS No: 842123-84-6
• MF: C₈H₈ClFO
• MW: 174.599925041199
• MDL: MFCD06201155
• CID: 4717364
• PubChem ID: 2757560
• Update Time: 2025-10-29

2-(3-chloro-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluorophenethyl alcohol
• 2-(3-chloro-5-fluorophenyl)ethanol
• 2-(3-chloro-5-fluorophenyl)ethan-1-ol
• VIKUMBPQNUJMOW-UHFFFAOYSA-N
• SBB088971
• 1-(2-hydroxy-ethyl)-3-chloro-5-fluoro-benzene

• MDL： MFCD06201155
• Inchi： 1S/C8H8ClFO/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5,11H,1-2H2
• InChI Key： VIKUMBPQNUJMOW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCO)F

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-chloro-5-fluorophenyl)ethan-1-ol

Introduction to 2-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS No. 842123-84-6) and Its Applications in Modern Chemical Biology

2-(3-chloro-5-fluorophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 842123-84-6, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound, featuring a chloro and fluoro-substituted phenyl ring coupled with an ethanol side chain, exhibits promising characteristics that make it a valuable scaffold for drug discovery and molecular research.

The structural motif of 2-(3-chloro-5-fluorophenyl)ethan-1-ol incorporates both halogen atoms, which are well-known for their ability to modulate electronic properties and enhance binding affinity in biological targets. The chloro group at the 3-position and the fluoro group at the 5-position of the phenyl ring create a steric and electronic environment that can be exploited for designing selective interactors with biological macromolecules. This dual substitution pattern has been increasingly explored in the development of novel therapeutic agents, particularly in the quest for small-molecule modulators of protein-protein interactions and enzyme inhibition.

In recent years, the pharmaceutical industry has placed a strong emphasis on the development of fluoro-substituted compounds, owing to their enhanced metabolic stability, improved pharmacokinetic profiles, and increased binding affinity. The presence of a fluoro group in 2-(3-chloro-5-fluorophenyl)ethan-1-ol contributes to these desirable properties, making it an attractive candidate for further derivatization and optimization. Researchers have leveraged this compound as a building block to synthesize more complex molecules with tailored biological activities, including potential applications in oncology, immunology, and neurology.

One of the most compelling aspects of 2-(3-chloro-5-fluorophenyl)ethan-1-ol is its potential as a scaffold for kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. The chloro and fluoro substituents on the phenyl ring can serve as hydrogen bond donors or acceptors, facilitating interactions with key residues in the active sites of kinases. Furthermore, the ethanol side chain provides a flexible linker that can be modified to optimize binding geometry and improve target specificity. Several studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, suggesting its utility in developing novel anticancer agents.

Another area where 2-(3-chloro-5-fluorophenyl)ethan-1-ol has shown promise is in the development of ligands for G protein-coupled receptors (GPCRs). GPCRs are integral membrane proteins that mediate cellular responses to an array of extracellular stimuli, making them key targets for therapeutic intervention. The structural features of this compound allow it to interact with specific regions of GPCRs, potentially leading to the discovery of new drugs for treating conditions such as hypertension, depression, and inflammation. The chloro and fluoro groups can engage with aromatic residues in the receptor binding pocket, while the ethanol side chain can adopt conformations that enhance receptor affinity.

The synthesis of 2-(3-chloro-5-fluorophenyl)ethan-1-ol involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the chloro and fluoro substituents typically requires careful control over reaction conditions to ensure high yield and selectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired phenyl ring structure efficiently. These synthetic strategies not only facilitate the preparation of this compound but also provide insights into scalable processes for producing related derivatives.

Recent advances in computational chemistry have further enhanced the understanding of how 2-(3-chloro-5-fluorophenyl)ethan-1-ol interacts with biological targets. Molecular docking simulations and quantum mechanical calculations have been used to predict binding modes and affinities with high accuracy. These computational approaches complement experimental studies by providing rapid screening tools for identifying promising lead compounds. By integrating experimental data with computational modeling, researchers can accelerate the drug discovery process and prioritize candidates for further development.

The growing interest in fluoroaromatic compounds like 2-(3-chloro-5-fluorophenyl)ethan-1-ol has also spurred innovation in analytical chemistry techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and understanding conformational dynamics. These analytical methods provide critical information for optimizing synthetic routes and evaluating physicochemical properties necessary for drug development.

In conclusion, 2-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS No. 842123-84-6) represents a significant advancement in chemical biology research due to its unique structural features and multifaceted applications. Its role as a scaffold for kinase inhibitors, GPCR ligands, and other therapeutic agents underscores its importance in modern drug discovery efforts. As research continues to uncover new biological functions and synthetic strategies for this compound, its impact on pharmaceutical development is expected to grow even further.